Cas no 1326421-92-4 (N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide
• CAS No: 1326421-92-4
• MF: C₁₆H₂₅N₅OS₂
• MW: 367.532600164413
• CID: 6120273
• PubChem ID: 51236955
• Update Time: 2025-10-22

N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide
• 1326421-92-4
• Z114032026
• EN300-26687694
• AKOS033100532

• Inchi： 1S/C16H25N5OS2/c1-11(2)9-18-14-20-21-15(24-14)23-12(3)13(22)19-16(10-17)7-5-4-6-8-16/h11-12H,4-9H2,1-3H3,(H,18,20)(H,19,22)
• InChI Key： JADDAJMTEHKCGA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NCC(C)C)S1)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 367.15005279g/mol
• Monoisotopic Mass: 367.15005279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide

Research Brief on N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide (CAS: 1326421-92-4)

Recent studies on the compound N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide (CAS: 1326421-92-4) have unveiled its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and cyanocyclohexyl moieties, has demonstrated significant biological activity in preclinical models, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's structural complexity and specificity make it a valuable candidate for further investigation in drug development pipelines.

The synthesis and characterization of 1326421-92-4 have been detailed in recent publications, highlighting its robust chemical stability and favorable pharmacokinetic properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Computational modeling studies have further elucidated its binding affinity to target proteins, suggesting a mechanism of action that involves the disruption of key signaling pathways implicated in various diseases, such as cancer and inflammatory disorders.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, assays conducted on cancer cell lines revealed that 1326421-92-4 exhibits potent antiproliferative effects by selectively inhibiting the activity of specific kinases. Additionally, animal models of inflammation have shown reduced disease severity upon treatment with this compound, underscoring its potential as an anti-inflammatory agent. These findings are supported by rigorous dose-response experiments and toxicity assessments, which indicate a favorable therapeutic window.

The latest research also explores the compound's potential in combination therapies. Preliminary data suggest synergistic effects when 1326421-92-4 is co-administered with established chemotherapeutic agents, enhancing their efficacy while mitigating adverse effects. Such findings open new avenues for its application in personalized medicine, where tailored treatment regimens could significantly improve patient outcomes. However, further clinical trials are necessary to validate these observations and assess the compound's safety profile in humans.

In conclusion, N-(1-cyanocyclohexyl)-2-({5-[(2-methylpropyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)propanamide represents a promising lead compound in the quest for novel therapeutics. Its multifaceted biological activities, coupled with its structural ingenuity, position it as a subject of intense research interest. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its precise molecular targets to fully harness its therapeutic potential. The ongoing exploration of this compound underscores the dynamic and innovative nature of chemical biology research in addressing unmet medical needs.